![molecular formula C18H10N4O4S B3838304 3-(4-nitrophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile](/img/structure/B3838304.png)
3-(4-nitrophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile
Overview
Description
3-(4-nitrophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile, also known as NTA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the acrylonitrile family and is characterized by its unique chemical structure, which includes a thiazolyl and nitrophenyl group.
Mechanism of Action
The mechanism of action of 3-(4-nitrophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile as a fluorescent probe involves its interaction with specific biomolecules. When this compound interacts with a biomolecule, it undergoes a conformational change that results in the emission of fluorescence. The intensity of the fluorescence is directly proportional to the concentration of the biomolecule, allowing for the quantitative detection of the biomolecule.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are largely unknown. However, studies have shown that this compound is non-toxic and does not have any significant adverse effects on cell viability or function. This makes this compound a safe and reliable tool for scientific research.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(4-nitrophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile is its high sensitivity and specificity for the detection of specific biomolecules. This makes this compound an important tool for studying biological processes and for the development of diagnostic tools. However, one of the limitations of this compound is its relatively high cost compared to other fluorescent probes.
Future Directions
There are many potential future directions for the use of 3-(4-nitrophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile in scientific research. One of the most promising applications is in the development of new diagnostic tools for the detection of specific biomolecules. Additionally, this compound could be used in the development of new therapeutic agents for the treatment of diseases such as cancer and infectious diseases. Further research is needed to fully understand the potential applications of this compound in scientific research.
Scientific Research Applications
3-(4-nitrophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is in the field of fluorescent probes. This compound has a unique chemical structure that allows it to act as a fluorescent probe for the detection of specific biomolecules such as proteins, nucleic acids, and lipids. This makes this compound an important tool for studying biological processes and for the development of diagnostic tools.
properties
IUPAC Name |
(E)-3-(4-nitrophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H10N4O4S/c19-10-14(9-12-1-5-15(6-2-12)21(23)24)18-20-17(11-27-18)13-3-7-16(8-4-13)22(25)26/h1-9,11H/b14-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVTFIEDXCKHBRQ-NTEUORMPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-])[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C=C(\C#N)/C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-])[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H10N4O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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